Cas no 879275-70-4 (2-(Difluoromethyl)phenylboronic acid)

2-(Difluoromethyl)phenylboronic acid Properties

Names and Identifiers

• Boronic acid,B-[2-(difluoromethyl)phenyl]-
• [2-(difluoromethyl)phenyl]boronic acid
• 2-Difluoromethyl-benzeneboronic acid
• 2-Difluoromethyl-phenylboronic acid
• 2-(Difluoromethyl)benzeneboronic acid
• 2-Difluoromethylphenylboronic acid
• PC1611
• B-[2-(Difluoromethyl)phenyl]boronic acid (ACI)
• Boronic acid, [2-(difluoromethyl)phenyl]- (9CI)
• TQU0171
• D77544
• 879275-70-4
• CS-W000091
• 2-(difluoromethyl)phenylboronic acid
• DTXSID90660132
• DB-346962
• SCHEMBL4013443
• Z1255399839
• MFCD09864669
• (2-(difluoromethyl)phenyl)boronic acid
• AKOS015852890
• (2-(difluoromethyl)phenyl)boronicacid
• EN300-253204
• +Expand

• MDL： MFCD09864669
• InChIKey： RTUHFDBTYFIWMU-UHFFFAOYSA-N
• Inchi： 1S/C7H7BF2O2/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4,7,11-12H
• SMILES： FC(C1C(B(O)O)=CC=CC=1)F

Computed Properties

• Exact Mass: 172.05100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.051
• Heavy Atom Count: 12
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 0.30400
• PSA: 40.46000
• Refractive Index: 1.479
• Boiling Point: 301.1°C at 760 mmHg
• Flash Point: 135.9°C
• Density: 1.27